Cas no 1807300-08-8 (2-Cyano-6-fluoroisonicotinoyl chloride)

• Product Name: 2-Cyano-6-fluoroisonicotinoyl chloride
• CAS No: 1807300-08-8
• MF: C₇H₂ClFN₂O
• MW: 184.554983615875
• CID: 4802731
• Update Time: 2025-07-21

2-Cyano-6-fluoroisonicotinoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-fluoroisonicotinoyl chloride

• Inchi： 1S/C7H2ClFN2O/c8-7(12)4-1-5(3-10)11-6(9)2-4/h1-2H
• InChI Key： HTOWVGXONCZERQ-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(N=C(C#N)C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 1.8
• Topological Polar Surface Area: 53.8

Additional information on 2-Cyano-6-fluoroisonicotinoyl chloride

Introduction to 2-Cyano-6-fluoroisonicotinoyl Chloride (CAS No. 1807300-08-8)

2-Cyano-6-fluoroisonicotinoyl chloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1807300-08-8, belongs to the class of heterocyclic derivatives and exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both cyano and fluoro substituents in its molecular structure imparts distinct reactivity and electronic characteristics, which are highly advantageous in medicinal chemistry applications.

The compound 2-Cyano-6-fluoroisonicotinoyl chloride is particularly notable for its role in the development of novel therapeutic agents. Its structural framework, which incorporates an isonicotinoyl moiety, is closely related to well-known pharmacophores found in several FDA-approved drugs. This similarity suggests that derivatives of this compound may exhibit comparable biological activities, making it a promising candidate for further exploration in drug discovery programs.

In recent years, there has been a growing interest in fluorinated heterocycles due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The fluoro group in 2-Cyano-6-fluoroisonicotinoyl chloride contributes to these desirable properties, making it an attractive building block for designing next-generation pharmaceuticals. Furthermore, the cyano group introduces a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

One of the most compelling aspects of this compound is its utility as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating the scaffold of 2-Cyano-6-fluoroisonicotinoyl chloride into kinase inhibitors, researchers can exploit its structural features to develop molecules with high selectivity and potency. Several recent studies have demonstrated the effectiveness of fluorinated isonicotinamide derivatives as kinase inhibitors, highlighting the potential of this compound class.

The synthesis of 2-Cyano-6-fluoroisonicotinoyl chloride involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the cyano group typically involves cyanation reactions, while the fluoro substitution can be achieved through halogen exchange or direct fluorination methods. These synthetic strategies have been optimized over time to ensure high yields and purity, making the compound readily available for research purposes.

In addition to its applications in drug development, 2-Cyano-6-fluoroisonicotinoyl chloride has shown promise in materials science and agrochemical research. Its unique electronic properties make it a suitable candidate for developing advanced materials with tailored optical and electronic characteristics. Moreover, fluorinated compounds are often used as key components in agrochemical formulations due to their enhanced stability and efficacy against pests and pathogens.

The growing body of research on 2-Cyano-6-fluoroisonicotinoyl chloride underscores its significance as a versatile chemical entity. As our understanding of its properties and reactivity continues to expand, new applications and derivatives are likely to emerge, further solidifying its role in scientific innovation. The compound's potential remains untapped in many areas, suggesting that future studies will uncover even more exciting possibilities for its use.

The development of novel synthetic methodologies for fluorinated heterocycles is an ongoing area of research aimed at improving access to these valuable compounds. Advances in catalytic systems and green chemistry principles have made it possible to synthesize complex fluorinated molecules more efficiently and sustainably. These innovations will undoubtedly facilitate further exploration of 2-Cyano-6-fluoroisonicotinoyl chloride and its derivatives.

In conclusion, 2-Cyano-6-fluoroisonicotinoyl chloride (CAS No. 1807300-08-8) represents a fascinating chemical entity with broad applications across multiple disciplines. Its unique structural features and reactivity make it an indispensable tool for researchers working on drug discovery, materials science, and agrochemicals. As scientific understanding continues to evolve, the potential uses for this compound are expected to grow exponentially.